![molecular formula C26H21FN2O5 B2953651 2-[3-(4-fluorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide CAS No. 866342-85-0](/img/structure/B2953651.png)
2-[3-(4-fluorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
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Description
2-[3-(4-fluorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H21FN2O5 and its molecular weight is 460.461. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Properties in Crystal Engineering
The research on similar amide-containing isoquinoline derivatives has demonstrated their significance in crystal engineering. For instance, compounds like N-cyclohexyl-2-(quinolin-8-yloxy) acetamide exhibit unique behavior when treated with various mineral acids, leading to the formation of gels or crystalline solids depending on the acid used. These structural properties are crucial for understanding and manipulating material characteristics in scientific applications (Karmakar, Sarma, & Baruah, 2007).
Development of Radiosynthesis for Imaging Applications
The synthesis of compounds like AZD8931, which shares a similar quinazoline core structure, has been pivotal in the development of radiolabeled molecules for imaging purposes. These molecules are instrumental in the advancement of diagnostic techniques, especially in positron emission tomography (PET) for imaging EGFR, HER2, and HER3 signaling in various diseases (Wang, Gao, & Zheng, 2014).
Antifolate Thymidylate Synthase Inhibitors
Research on quinazoline antifolate thymidylate synthase inhibitors, with variations in the benzoyl ring, has shown promising applications in medicinal chemistry. These compounds are explored for their potential in inhibiting thymidylate synthase, an enzyme crucial in DNA synthesis, thus holding potential for cancer treatment (Marsham et al., 1990).
Fluorophore Development in Biomedical Analysis
The development of novel fluorophores, such as 6-methoxy-4-quinolone, from similar compounds demonstrates the application in biomedical analysis. These fluorophores, with strong fluorescence in a wide pH range, are crucial for sensitive detection in various biological assays (Hirano et al., 2004).
Synthesis and Antimicrobial Study
Studies have been conducted on fluoroquinolone-based thiazolidinones, derived from similar quinoline structures. These compounds have been synthesized and screened for their antimicrobial properties, showcasing the potential for developing new antibiotics or antimicrobial agents (Patel & Patel, 2010).
Properties
IUPAC Name |
2-[3-(4-fluorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21FN2O5/c1-33-19-5-3-4-18(12-19)28-24(30)15-29-14-22(25(31)16-6-8-17(27)9-7-16)26(32)21-13-20(34-2)10-11-23(21)29/h3-14H,15H2,1-2H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEWVCLMADCOLFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21FN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.